Cas no 1537628-25-3 (3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid)

• Product Name: 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• CAS No: 1537628-25-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6585091
• PubChem ID: 82615613
• Update Time: 2025-06-21

3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• 1537628-25-3
• EN300-1859008

• Inchi： 1S/C11H13N3O2/c1-14-9-5-3-2-4-7(9)11(13-14)8(12)6-10(15)16/h2-5,8H,6,12H2,1H3,(H,15,16)
• InChI Key： GJJQBPFQDIWGMH-UHFFFAOYSA-N
• SMILES： OC(CC(C1C2C=CC=CC=2N(C)N=1)N)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid (CAS No. 1537628-25-3)

3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid (CAS No. 1537628-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of an indazole ring and a propanoic acid moiety, is increasingly studied for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and biologically active compounds, especially in the context of targeting protein-protein interactions and enzyme modulation.

The growing demand for novel therapeutic agents has propelled the study of 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid. Its structural complexity allows it to interact with various biological targets, making it a valuable candidate for medicinal chemistry applications. Recent trends in drug development emphasize the need for compounds with high selectivity and low toxicity, and this molecule fits well within these criteria. Its amino acid derivative nature also suggests potential utility in peptide mimetics and prodrug formulations, which are hot topics in modern pharmacology.

In the context of synthetic chemistry, CAS No. 1537628-25-3 serves as a versatile intermediate. Its synthesis often involves multi-step organic reactions, including protection-deprotection strategies and catalytic transformations, which are critical for achieving high yields and purity. The compound’s chirality further adds to its complexity, as enantioselective synthesis methods are often required to obtain the desired stereoisomer. This aspect is particularly relevant given the increasing focus on stereochemistry in drug design, where even minor structural differences can significantly impact biological activity.

From a biochemical perspective, 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid has shown promise in preliminary studies related to enzyme inhibition and receptor binding. Its indazole core is known to interact with various enzymatic active sites, making it a potential candidate for developing kinase inhibitors or GPCR modulators. These applications align with current research trends focusing on precision medicine and targeted therapies, where understanding molecular interactions at the atomic level is paramount.

The compound’s physicochemical properties, such as its solubility, stability, and logP value, are also critical for its practical applications. Researchers often investigate these parameters to optimize formulation strategies and ensure compatibility with drug delivery systems. Given the rising interest in oral bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, such studies are essential for advancing 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid into preclinical and clinical stages.

In summary, 3-amino-3-(1-methyl-1H-indazol-3-yl)propanoic acid (CAS No. 1537628-25-3) represents a compelling area of research at the intersection of organic chemistry, medicinal chemistry, and biochemistry. Its structural versatility and potential therapeutic applications make it a subject of ongoing investigation, particularly in the development of next-generation pharmaceuticals. As the scientific community continues to explore its properties and derivatives, this compound is likely to play an increasingly prominent role in addressing unmet medical needs and advancing drug discovery innovation.